Cas no 1882967-36-3 (3-ethoxy-2-methyl-1-(oxolan-3-yl)prop-2-en-1-one)

• Product Name: 3-ethoxy-2-methyl-1-(oxolan-3-yl)prop-2-en-1-one
• CAS No: 1882967-36-3
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 6395607
• PubChem ID: 165957001
• Update Time: 2025-11-01

3-ethoxy-2-methyl-1-(oxolan-3-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-2-methyl-1-(oxolan-3-yl)prop-2-en-1-one
• 1882967-36-3
• EN300-1126615

• Inchi： 1S/C10H16O3/c1-3-12-6-8(2)10(11)9-4-5-13-7-9/h6,9H,3-5,7H2,1-2H3/b8-6+
• InChI Key： ODRYESVZLAGQAJ-SOFGYWHQSA-N
• SMILES： O1CCC(C(/C(=C/OCC)/C)=O)C1

Computed Properties

• Exact Mass: 184.109944368g/mol
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 35.5Ų

Additional information on 3-ethoxy-2-methyl-1-(oxolan-3-yl)prop-2-en-1-one

3-Ethoxy-2-Methyl-1-(Oxolan-3-yl)Prop-2-en-1-one: An Overview of CAS No. 1882967-36-3

3-Ethoxy-2-methyl-1-(oxolan-3-yl)prop-2-en-1-one (CAS No. 1882967-36-3) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in the pharmaceutical and chemical industries. This compound belongs to the class of α,β-unsaturated ketones, which are known for their reactivity and utility in synthetic chemistry.

The molecular formula of 3-ethoxy-2-methyl-1-(oxolan-3-yl)prop-2-en-1-one is C₁₁H₁₈O₃, and its molecular weight is approximately 198.25 g/mol. The compound features a β-substituted oxolan ring and an α,β-unsaturated ketone moiety, which contribute to its chemical reactivity and potential biological activity. The presence of the ethoxy group and the methyl substituent further enhances its solubility and stability, making it an attractive candidate for various chemical reactions and biological studies.

In the realm of synthetic chemistry, 3-ethoxy-2-methyl-1-(oxolan-3-yl)prop-2-en-1-one has been utilized as a key intermediate in the synthesis of more complex molecules. Its α,β-unsaturated ketone functionality allows it to participate in a variety of reactions, including Michael additions, Diels-Alder reactions, and nucleophilic additions. These reactions are crucial for the development of new pharmaceuticals, agrochemicals, and materials with tailored properties.

Recent research has also highlighted the potential biological activities of 3-ethoxy-2-methyl-1-(oxolan-3-yl)prop-2-en-1-one. Studies have shown that compounds with similar structures exhibit anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of α,β-unsaturated ketones can inhibit the activity of specific enzymes involved in inflammatory pathways, making them promising candidates for the development of new anti-inflammatory drugs.

In addition to its potential therapeutic applications, 3-ethoxy-2-methyl-1-(oxolan-3-yl)prop-2-en-1-one has been explored for its use in materials science. The compound's ability to undergo controlled polymerization reactions has led to the development of novel polymers with unique physical and chemical properties. These polymers have potential applications in areas such as drug delivery systems, coatings, and adhesives.

The synthesis of 3-Ethoxy-2-methyl-1-(oxolan-3-y l)prop - 2 - en - 1 - one typically involves a multi-step process that begins with the formation of the oxolan ring followed by the introduction of the α,β - unsaturated ketone moiety. Various methods have been reported in the literature, including metal-catalyzed reactions and organocatalytic approaches. The choice of synthetic route often depends on factors such as yield, purity, and scalability.

Safety considerations are an essential aspect when handling 3-Ethoxy - 2 - methyl - 1 - (oxolan - 3 - yl ) prop - 2 - en - 1 - one. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure workplace safety. This includes using appropriate personal protective equipment (PPE), working in well ventilated areas, and storing the compound in a cool, dry place away from incompatible materials.

In conclusion, 3-Ethoxy - 2 - methyl - 1 - (oxolan - 3 - yl ) prop - 2 - en - 1 - one (CAS No. 1882967 - 36 - 3) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an invaluable tool for researchers and chemists working in fields such as pharmaceuticals, materials science, and synthetic chemistry. As research continues to uncover new properties and applications of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.